N-(5-benzyl-1,3-thiazol-2-yl)-2-(2-methoxyphenoxy)acetamide
Overview
Description
N-(5-benzyl-1,3-thiazol-2-yl)-2-(2-methoxyphenoxy)acetamide, also known as BTA-EG6, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
N-(5-benzyl-1,3-thiazol-2-yl)-2-(2-methoxyphenoxy)acetamide exerts its therapeutic effects by inhibiting the activity of the STAT3 signaling pathway, which is involved in various cellular processes, including cell proliferation, differentiation, and survival. N-(5-benzyl-1,3-thiazol-2-yl)-2-(2-methoxyphenoxy)acetamide binds to the SH2 domain of STAT3, preventing its phosphorylation and subsequent activation. This results in the inhibition of downstream signaling pathways and the suppression of cellular processes that contribute to disease progression.
Biochemical and Physiological Effects
N-(5-benzyl-1,3-thiazol-2-yl)-2-(2-methoxyphenoxy)acetamide has been shown to have several biochemical and physiological effects in vitro and in vivo. In cancer cells, N-(5-benzyl-1,3-thiazol-2-yl)-2-(2-methoxyphenoxy)acetamide inhibits cell proliferation, induces apoptosis, and reduces migration and invasion. In inflammatory cells, N-(5-benzyl-1,3-thiazol-2-yl)-2-(2-methoxyphenoxy)acetamide reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and increases the production of anti-inflammatory cytokines, such as IL-10. In animal models of neurodegenerative disorders, N-(5-benzyl-1,3-thiazol-2-yl)-2-(2-methoxyphenoxy)acetamide protects against neuronal damage, reduces inflammation, and improves cognitive function.
Advantages and Limitations for Lab Experiments
N-(5-benzyl-1,3-thiazol-2-yl)-2-(2-methoxyphenoxy)acetamide has several advantages for lab experiments, including its high potency, selectivity, and water solubility. However, N-(5-benzyl-1,3-thiazol-2-yl)-2-(2-methoxyphenoxy)acetamide has some limitations, such as its relatively low stability in aqueous solutions and its potential toxicity at high doses.
Future Directions
There are several future directions for the study of N-(5-benzyl-1,3-thiazol-2-yl)-2-(2-methoxyphenoxy)acetamide. One potential direction is the development of N-(5-benzyl-1,3-thiazol-2-yl)-2-(2-methoxyphenoxy)acetamide analogs with improved pharmacokinetic properties and reduced toxicity. Another direction is the investigation of N-(5-benzyl-1,3-thiazol-2-yl)-2-(2-methoxyphenoxy)acetamide in combination with other therapeutic agents for synergistic effects. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the therapeutic effects of N-(5-benzyl-1,3-thiazol-2-yl)-2-(2-methoxyphenoxy)acetamide and to explore its potential applications in other diseases.
Scientific Research Applications
N-(5-benzyl-1,3-thiazol-2-yl)-2-(2-methoxyphenoxy)acetamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, N-(5-benzyl-1,3-thiazol-2-yl)-2-(2-methoxyphenoxy)acetamide has been shown to inhibit the proliferation and migration of cancer cells by targeting the STAT3 signaling pathway. In inflammation research, N-(5-benzyl-1,3-thiazol-2-yl)-2-(2-methoxyphenoxy)acetamide has been found to reduce the production of pro-inflammatory cytokines and alleviate symptoms in animal models of inflammatory diseases. In neurodegenerative disorder research, N-(5-benzyl-1,3-thiazol-2-yl)-2-(2-methoxyphenoxy)acetamide has been shown to protect against neuronal damage and improve cognitive function in animal models of Alzheimer's disease.
properties
IUPAC Name |
N-(5-benzyl-1,3-thiazol-2-yl)-2-(2-methoxyphenoxy)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O3S/c1-23-16-9-5-6-10-17(16)24-13-18(22)21-19-20-12-15(25-19)11-14-7-3-2-4-8-14/h2-10,12H,11,13H2,1H3,(H,20,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHJPCPJTLSVENE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC(=O)NC2=NC=C(S2)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-chlorophenyl)-3-[(diethylamino)sulfonyl]benzamide](/img/structure/B3571867.png)
![4-[4-(diethylamino)-2-hydroxybenzylidene]-1-(4-iodophenyl)-3,5-pyrazolidinedione](/img/structure/B3571878.png)
![1-(4-bromophenyl)-2-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]thio}ethanone](/img/structure/B3571889.png)
![4-({3-[(4-bromophenyl)sulfonyl]phenyl}sulfonyl)morpholine](/img/structure/B3571890.png)
![N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-4-nitrobenzamide](/img/structure/B3571899.png)
![N-[5-(2-chlorobenzyl)-1,3-thiazol-2-yl]-3-(2-methylphenyl)acrylamide](/img/structure/B3571914.png)
![2-(2-chlorophenoxy)-N-[5-(4-methylbenzyl)-1,3-thiazol-2-yl]acetamide](/img/structure/B3571921.png)
![N-[5-(3-chlorobenzyl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)acrylamide](/img/structure/B3571922.png)
![2-(4-chlorophenoxy)-N-{5-[3-(trifluoromethyl)benzyl]-1,3-thiazol-2-yl}acetamide](/img/structure/B3571925.png)
![2-(2-chlorophenoxy)-N-[5-(4-fluorobenzyl)-1,3-thiazol-2-yl]acetamide](/img/structure/B3571932.png)
![4-methyl-N-{5-[3-(trifluoromethyl)benzyl]-1,3-thiazol-2-yl}benzamide](/img/structure/B3571941.png)
